N-cyclopropyl-5-isopropylpyridin-2-amine
Overview
Description
N-cyclopropyl-5-isopropylpyridin-2-amine (NCIPA) is a cyclopropyl-substituted pyridin-2-amine, a heterocyclic compound with a broad range of applications in chemical synthesis and scientific research. NCIPA has been used in a variety of synthetic and research applications due to its unique properties, including its ability to be synthesized in a variety of ways, its low toxicity, and its low reactivity. The purpose of
Scientific Research Applications
Medicine
N-cyclopropyl-5-isopropylpyridin-2-amine: has potential applications in medicine, particularly in the development of new therapeutic agents. Its structure could be utilized in the synthesis of compounds with pharmacological activities, such as receptor ligands or enzyme inhibitors .
Agriculture
In agriculture, this compound could be involved in the synthesis of novel agrochemicals. Its derivatives might enhance crop protection or yield through the development of new pesticides or growth regulators .
Material Science
The applications in material science could include the creation of new polymers or coatings. The compound’s derivatives may impart unique properties like increased durability or environmental resistance .
Environmental Science
N-cyclopropyl-5-isopropylpyridin-2-amine: could be used in environmental science for the synthesis of compounds that aid in pollution control or waste management. Its derivatives might play a role in the development of new materials for environmental remediation .
Biochemistry
In biochemistry, this compound could be key in studying enzyme-substrate interactions or in the synthesis of biomolecules that mimic natural processes or inhibit specific biochemical pathways .
Nanotechnology
The compound could have applications in nanotechnology, particularly in the design of nanodevices or nanomaterials that have medical or industrial uses. Its derivatives might be used to create more efficient drug delivery systems or to enhance the properties of nanomaterials .
Analytical Chemistry
N-cyclopropyl-5-isopropylpyridin-2-amine: might be used in analytical chemistry as a reagent or a building block for the synthesis of compounds used in various analytical techniques, potentially improving the sensitivity or specificity of these methods .
Pharmacology
In pharmacology, derivatives of this compound could be explored for their therapeutic potential. They might serve as the basis for the development of new drugs with improved efficacy or reduced side effects .
Mechanism of Action
Target of Action
It is known that similar compounds have been found to exhibit anti-inflammatory activities . These effects are attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Mode of Action
Based on the anti-inflammatory activities of similar compounds, it can be inferred that this compound may interact with its targets to inhibit the expression and activities of certain vital inflammatory mediators .
Biochemical Pathways
It is known that similar compounds affect the pathways related to inflammation . These compounds inhibit the expression and activities of certain vital inflammatory mediators, thereby affecting the biochemical pathways related to inflammation .
Pharmacokinetics
Pharmacokinetics characterizes drug disposition in the body by studying the time-course of drug concentrations in biofluids and cell/tissue/organ samples and factors governing its absorption, distribution, metabolism, and excretion (adme) processes .
Result of Action
Based on the anti-inflammatory activities of similar compounds, it can be inferred that this compound may result in the inhibition of the expression and activities of certain vital inflammatory mediators .
Action Environment
It is known that environmental factors can influence the action of similar compounds .
properties
IUPAC Name |
N-cyclopropyl-5-propan-2-ylpyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2/c1-8(2)9-3-6-11(12-7-9)13-10-4-5-10/h3,6-8,10H,4-5H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAOMLJQLBFETRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CN=C(C=C1)NC2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-5-isopropylpyridin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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